Cas no 847190-90-3 (2-{2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: 2-{2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 847190-90-3
• MF: C₁₄H₁₃N₅O₄S
• MW: 347.349120855331
• CID: 6085675
• PubChem ID: 7110454
• Update Time: 2025-05-21

2-{2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-ylsulfanyl}acetamide
• Acetamide, 2-[[2-(2-furanyl)-5,6,7,8-tetrahydro-6,8-dimethyl-5,7-dioxopyrimido[4,5-d]pyrimidin-4-yl]thio]-
• CCG-30113
• SR-01000132013
• 2-((2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide
• SR-01000132013-1
• F0654-1312
• 847190-90-3
• AKOS024593101
• EU-0026796
• 2-[7-(furan-2-yl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide

• Inchi： 1S/C14H13N5O4S/c1-18-11-9(13(21)19(2)14(18)22)12(24-6-8(15)20)17-10(16-11)7-4-3-5-23-7/h3-5H,6H2,1-2H3,(H2,15,20)
• InChI Key： FAJJLDFMBUYIDG-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N=C(C2=CC=CO2)N=C2N(C)C(=O)N(C)C(=O)C2=1

Computed Properties

• Exact Mass: 347.06882509g/mol
• Monoisotopic Mass: 347.06882509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 148Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-ylsulfanyl}acetamide

2-{2-(Furan-2-yl)-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino[4,5-d]pyrimidin-4-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No 847190-90-3, known as 2-{2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino[4,5-d]pyrimidin-4-ylsulfanyl}acetamide, is a highly specialized organic molecule with a complex structure and intriguing chemical properties. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique molecular architecture and potential applications in drug development.

At its core, the molecule features a 1,3diazino[4,5-d]pyrimidine ring system, which is a fused bicyclic structure combining a pyrimidine ring with a diazine moiety. The presence of this ring system contributes to the compound's stability and reactivity. Additionally, the molecule incorporates a furan group at the 2-position of the diazine ring. Furan groups are known for their aromaticity and ability to participate in various chemical reactions, making them valuable components in synthetic chemistry.

The acetamide functional group attached to the sulfanyl (thioether) moiety further enhances the compound's versatility. Acetamide groups are commonly found in pharmaceutical agents due to their ability to improve solubility and bioavailability. The combination of these structural elements creates a molecule with potential applications in medicinal chemistry.

Recent studies have explored the biological activity of this compound. Research indicates that it exhibits significant antimicrobial properties, particularly against Gram-positive bacteria. This finding is particularly promising given the growing need for new antibiotics in light of increasing bacterial resistance to conventional treatments.

Moreover, the compound has shown potential as an anti-inflammatory agent. Preclinical studies suggest that it inhibits key enzymes involved in inflammatory pathways without causing significant cytotoxicity. This dual functionality makes it an attractive candidate for drug development targeting infectious diseases and inflammatory conditions.

The synthesis of 2-{2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino[4,5-d]pyrimidin-4-ylsulfanyl}acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the diazine ring system through cyclization reactions and subsequent functionalization with the furan and acetamide groups.

One of the most notable aspects of this compound is its structural flexibility. The presence of multiple substituents (such as methyl groups at positions 6 and 8) allows for fine-tuning of its physicochemical properties. This flexibility is crucial for optimizing its performance in various biological systems.

In terms of applications beyond medicine,this compound has also been explored for its role in agrochemicals. Its ability to inhibit specific enzymes involved in plant pathogenesis suggests potential use as a crop protection agent. However, further research is needed to confirm its efficacy and safety in agricultural settings.

From an environmental perspective,the degradation pathways of this compound are currently under investigation. Understanding how it breaks down in different environments is essential for assessing its ecological impact and ensuring sustainable use.

In conclusion,2-{2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5H,6H,7H